Cas no 668461-29-8 (N-Benzyl-3-piperidinecarboxamidehydrochloride)

• Product Name: N-Benzyl-3-piperidinecarboxamidehydrochloride
• CAS No: 668461-29-8
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 3047439
• PubChem ID: 53410823
• Update Time: 2025-05-19

N-Benzyl-3-piperidinecarboxamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-3-piperidinecarboxamide hydrochloride
• 668461-29-8
• AKOS015846797
• N-benzylpiperidine-3-carboxamide;hydrochloride
• N-Benzyl-3-piperidinecarboxamidehydrochloride

• Inchi： 1S/C13H18N2O.ClH/c16-13(12-7-4-8-14-10-12)15-9-11-5-2-1-3-6-11;/h1-3,5-6,12,14H,4,7-10H2,(H,15,16);1H
• InChI Key： BTCREBMLGDGTSB-UHFFFAOYSA-N
• SMILES： C(C1CNCCC1)(=O)NCC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 254.119
• Monoisotopic Mass: 254.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

N-Benzyl-3-piperidinecarboxamidehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Benzyl-3-piperidinecarboxamidehydrochloride

Introduction to N-Benzyl-3-piperidinecarboxamidehydrochloride (CAS No. 668461-29-8)

N-Benzyl-3-piperidinecarboxamidehydrochloride, a compound with the chemical identifier CAS No. 668461-29-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The introduction of the benzyl and carboxamidehydrochloride groups into the piperidine core enhances its pharmacological profile, making it a promising candidate for further investigation in drug development.

The structure of N-Benzyl-3-piperidinecarboxamidehydrochloride is characterized by its piperidine ring, which is a six-membered heterocyclic amine. This core structure is pivotal in determining its interactions with biological targets. The presence of the benzyl group at the nitrogen position and the carboxamidehydrochloride moiety at the third carbon position introduces specific functional properties that contribute to its unique chemical and biological behavior. These modifications not only influence its solubility and stability but also play a crucial role in modulating its pharmacological effects.

In recent years, piperidine derivatives have been extensively studied for their potential as pharmacophores in various therapeutic areas. The< strong>N-Benzyl-3-piperidinecarboxamidehydrochloride has emerged as a compound of interest due to its structural similarity to several known bioactive molecules. This similarity suggests that it may exhibit comparable or even enhanced biological activities, making it a valuable scaffold for medicinal chemistry investigations.

One of the most compelling aspects of N-Benzyl-3-piperidinecarboxamidehydrochloride is its potential application in the treatment of neurological disorders. Piperidine derivatives are known to interact with various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. The specific modifications in the structure of this compound may allow it to selectively target these systems, offering a novel approach to managing conditions such as depression, anxiety, and neurodegenerative diseases. Current research indicates that compounds with similar structures have shown promise in preclinical studies, suggesting that N-Benzyl-3-piperidinecarboxamidehydrochloride could be a significant addition to this therapeutic landscape.

The synthesis of N-Benzyl-3-piperidinecarboxamidehydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzyl group typically involves a nucleophilic substitution reaction, where a halogenated benzyl derivative reacts with a piperidine precursor. Subsequent formation of the carboxamidehydrochloride group is achieved through amidation followed by hydrochlorination. These synthetic steps must be optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The pharmacokinetic properties of N-Benzyl-3-piperidinecarboxamidehydrochloride are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary studies suggest that the presence of the hydrochloride salt enhances solubility, which could improve oral bioavailability. Additionally, metabolic stability studies are crucial for assessing how the body processes this compound and identifying potential pathways for drug-drug interactions.

In conclusion, N-Benzyl-3-piperidinecarboxamidehydrochloride (CAS No. 668461-29-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its applications in treating neurological disorders are particularly noteworthy, given the growing demand for novel therapeutics in this area. As research continues to uncover more about its pharmacological properties and synthetic pathways, this compound holds significant promise for future medical applications.